N-methyl-19-pentadecylheptatriacontan-19-amine

• Molecular Formula: C53H109N
• Molecular Weight: 760.4 g/mol
• IUPAC Name: N-methyl-19-pentadecylheptatriacontan-19-amine
• InChI: InChI=1S/C53H109N/c1-5-8-11-14-17-20-23-26-28-30-33-36-39-42-45-48-51-53(54-4,50-47-44-41-38-35-32-25-22-19-16-13-10-7-3)52-49-46-43-40-37-34-31-29-27-24-21-18-15-12-9-6-2/h54H,5-52H2,1-4H3
• InChI Key: WKYSPBBMVVQHLP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)NC

Description

N-methyl-19-pentadecylheptatriacontan-19-amine is a complex organic compound characterized by its long carbon chain and the presence of an amine group. This compound is part of the broader class of N-methylated amines, which are known for their diverse applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-19-pentadecylheptatriacontan-19-amine typically involves the N-methylation of a precursor amine. One common method is the reductive amination of the corresponding aldehyde or ketone using N-methyl formamide as a solvent . This process can be catalyzed by various agents, including aluminum oxide, to achieve high yields.

Industrial Production Methods

Industrial production of N-methylated amines often employs large-scale reductive amination processes. These methods are designed to be efficient and cost-effective, utilizing readily available raw materials and catalysts to produce the desired compounds in significant quantities .

Chemical Reactions Analysis

Types of Reactions

N-methyl-19-pentadecylheptatriacontan-19-amine can undergo several types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to convert the amine into corresponding oxides or other derivatives.

Reduction: Reduction reactions can be used to modify the compound further, often employing reducing agents like hydrogen or hydrides.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen, hydrides, and various oxidizing agents. The reaction conditions can vary, but they often involve controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce simpler amines or other derivatives .

Scientific Research Applications

N-methyl-19-pentadecylheptatriacontan-19-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and polymers.

Biology: The compound’s properties make it useful in studying biological processes and interactions at the molecular level.

Industry: The compound is used in various industrial processes, including the production of polymers and other materials.

Mechanism of Action

The mechanism by which N-methyl-19-pentadecylheptatriacontan-19-amine exerts its effects involves its interaction with molecular targets and pathways. The compound’s amine group can form hydrogen bonds and other interactions with biological molecules, influencing their structure and function . These interactions can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-methyl-19-pentadecylheptatriacontan-19-amine include:

N,N-Diethylmethylamine: A tertiary amine with similar structural features but different functional properties.

N-methylated derivatives of α-tocopheramine: These compounds share the N-methylation characteristic but differ in their specific applications and effects.

Uniqueness

This compound is unique due to its long carbon chain and specific amine group placement, which confer distinct chemical and physical properties. These features make it particularly useful in specialized applications where other similar compounds may not be as effective .